Cas no 2168946-83-4 (2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide
• CAS No: 2168946-83-4
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• CID: 5409229
• PubChem ID: 145908136
• Update Time: 2025-11-01

2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(5-isothiazolyl)ethyl]propanamide
• 2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide
• 2168946-83-4
• EN300-5497121
• Z2753287838

• Inchi： 1S/C8H11ClN2OS/c1-5(9)8(12)11-6(2)7-3-4-10-13-7/h3-6H,1-2H3,(H,11,12)
• InChI Key： HJZZLDWJKNXUPA-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)C1=CC=NS1)=O

Computed Properties

• Exact Mass: 218.0280618g/mol
• Monoisotopic Mass: 218.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 327.7±42.0 °C(Predicted)
• pka: 13.19±0.46(Predicted)

Additional information on 2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide

2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide: A Comprehensive Overview

The compound 2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide, identified by the CAS number 2168946-83-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, specifically featuring a thiazole ring and a chlorinated substituent. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its versatile reactivity and biological activity. The presence of the chloro group further enhances the compound's chemical reactivity and opens up possibilities for its use in drug design and synthesis.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. For instance, researchers have explored the role of thiazole derivatives in modulating enzyme activity and targeting specific receptors. The compound 2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide has shown promise in inhibiting certain kinases, making it a potential candidate for anti-cancer drug development. Its unique structure allows for selective binding to protein targets, which is a critical factor in drug efficacy.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring. The introduction of the chloro group and the subsequent formation of the amide bond are crucial steps that determine the final product's properties. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For example, the use of transition metal catalysts has significantly improved the yield and purity of thiazole-containing amides.

In terms of chemical properties, 2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide exhibits moderate solubility in organic solvents and is relatively stable under neutral conditions. Its thermal stability has been tested up to 150°C, making it suitable for various industrial applications. The compound's spectroscopic data, including UV-Vis and NMR spectra, have been well-documented, providing valuable insights into its electronic structure and molecular interactions.

Beyond its pharmaceutical applications, this compound has also found uses in materials science. For instance, it has been incorporated into polymer formulations to enhance mechanical properties such as tensile strength and flexibility. The thiazole moiety contributes to these improvements by forming strong intermolecular hydrogen bonds with polymer chains.

Recent research has also explored the environmental impact of this compound. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 30 days in aqueous environments. This suggests that its environmental footprint is relatively low compared to other synthetic chemicals.

In conclusion, 2-Chloro-N-[1-(1,2-thiazol-5-yl)ethyl]propanamide, CAS number 2168946-83-4, is a versatile compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and pharmacology.